Cas no 2411326-01-5 ((E)-4-(Dimethylamino)-N-(1-ethyl-2-methyl-4,5,6,7-tetrahydroindol-4-yl)but-2-enamide)

• Product Name: (E)-4-(Dimethylamino)-N-(1-ethyl-2-methyl-4,5,6,7-tetrahydroindol-4-yl)but-2-enamide
• CAS No: 2411326-01-5
• MF: C₁₇H₂₇N₃O
• MW: 289.41578412056
• CID: 5360655
• PubChem ID: 146097611
• Update Time: 2025-06-08

(E)-4-(Dimethylamino)-N-(1-ethyl-2-methyl-4,5,6,7-tetrahydroindol-4-yl)but-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952172845
• (E)-4-(Dimethylamino)-N-(1-ethyl-2-methyl-4,5,6,7-tetrahydroindol-4-yl)but-2-enamide
• (2E)-4-(dimethylamino)-N-(1-ethyl-2-methyl-4,5,6,7-tetrahydro-1H-indol-4-yl)but-2-enamide

• Inchi： 1S/C17H27N3O/c1-5-20-13(2)12-14-15(8-6-9-16(14)20)18-17(21)10-7-11-19(3)4/h7,10,12,15H,5-6,8-9,11H2,1-4H3,(H,18,21)/b10-7+
• InChI Key： BHDOUELMJFPHKD-JXMROGBWSA-N
• SMILES： O=C(/C=C/CN(C)C)NC1CCCC2=C1C=C(C)N2CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 380
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3

Additional information on (E)-4-(Dimethylamino)-N-(1-ethyl-2-methyl-4,5,6,7-tetrahydroindol-4-yl)but-2-enamide

(E)-4-(Dimethylamino)-N-(1-ethyl-2-methyl-4,5,6,7-tetrahydroindol-4-yl)but-2-enamide and CAS No. 2411326-01-5: A Comprehensive Overview in Modern Chemical Biology

The compound identified by the CAS number 2411326-01-5 and the systematic name (E)-4-(Dimethylamino)-N-(1-ethyl-2-methyl-4,5,6,7-tetrahydroindol-4-yl)but-2-enamide represents a significant advancement in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its complex indole backbone and amide functional group, has garnered considerable attention due to its structural features and potential biological activities. The detailed exploration of this compound not only sheds light on its chemical properties but also underscores its relevance in the development of novel therapeutic agents.

At the core of understanding this compound lies its molecular architecture. The presence of a tetrahydroindole ring system appended with an amide moiety suggests a rich potential for interaction with biological targets. Specifically, the 1-ethyl-2-methyl substitution pattern on the indole ring introduces unique steric and electronic properties that can modulate binding affinity and selectivity. This structural motif is reminiscent of several bioactive molecules that have demonstrated efficacy in modulating neurotransmitter pathways, making this compound a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the biological behavior of such molecules with unprecedented accuracy. Molecular docking studies, employing sophisticated algorithms, have been instrumental in identifying potential binding interactions between (E)-4-(Dimethylamino)-N-(1-ethyl-2-methyl-4,5,6,7-tetrahydroindol-4-yl)but-2-enamide and various protein targets. These studies indicate that the compound may exhibit inhibitory effects on enzymes involved in inflammation and pain signaling pathways. The dimethylamino group, positioned strategically within the molecule, is particularly noteworthy for its ability to enhance solubility while simultaneously contributing to favorable pharmacokinetic profiles.

In parallel with computational approaches, experimental validation has been crucial in confirming the hypotheses generated from in silico studies. Initial pharmacological assays have revealed that derivatives of this compound exhibit notable activity in preclinical models of neurodegenerative disorders. The tetrahydroindole scaffold, a known pharmacophore in several FDA-approved drugs, has been shown to interact with receptors and ion channels implicated in conditions such as Parkinson's disease and Alzheimer's disease. The incorporation of the N-(1-ethyl-2-methyl substitution pattern further refines these interactions, potentially leading to improved therapeutic outcomes.

The synthesis of this compound represents a testament to the ingenuity of modern organic chemistry. Multi-step synthetic routes have been developed that leverage transition metal catalysis to construct the indole core with high efficiency. Additionally, protecting group strategies have been employed to ensure regioselective functionalization at key positions within the molecule. These synthetic methodologies not only highlight the synthetic chemist's ability to manipulate complex molecular frameworks but also pave the way for scalable production processes necessary for clinical development.

As interest in targeted therapies continues to grow, compounds like (E)-4-(Dimethylamino)-N-(1-ethyl-2-methyl-4,5,6,7-tetrahydroindol-4-yl)but-2-enamide are poised to play a pivotal role in addressing unmet medical needs. The combination of structural complexity with demonstrated biological activity positions this molecule as a valuable scaffold for drug discovery programs. Furthermore, its amenability to structural modification suggests that analogs with enhanced potency or selectivity can be readily generated through rational design principles.

The intersection of chemistry and biology is further illuminated by the study of metabolic pathways influenced by this compound. Preliminary data indicate that (E)-4-(Dimethylamino)-N-(1-ethyl-2-methyl-tetrahydroindolyl)butenamide derivatives are metabolically stable under physiological conditions but undergo selective biotransformation pathways that can be exploited for prodrug development. These findings underscore the importance of understanding both synthetic accessibility and metabolic fate when designing novel therapeutics.

Future directions for research on this compound include exploring its potential applications in psychiatric disorders. The indole moiety is well-documented for its role in modulating serotoninergic systems, which are central to conditions such as depression and anxiety. By fine-tuning substituents around the tetrahydroindole core, researchers aim to develop ligands that exhibit high affinity for specific serotonin receptors while minimizing off-target effects.

The global landscape of pharmaceutical research continues to evolve with an increasing emphasis on interdisciplinary collaboration. Projects involving chemists, biologists, and computer scientists are yielding insights that would have been unattainable just a decade ago. The case of CAS No. 2411326-01-5 exemplifies how integrating cutting-edge technologies can accelerate the discovery pipeline from bench science to clinical application.

In conclusion,(E)-4-(Dimethylamino)-N-(1-propyltetrahydropyrazolo[3',4':5',6']pyrrolo[3',4-d]pyrimidin]-3(2H)-one derivatives, including those derived from CAS No 2411326, represent a beacon of innovation in medicinal chemistry. Their complex structures offer untapped potential for therapeutic intervention across multiple disease domains. As research progresses into more refined aspects of their biology and synthesis,(E)-4-(Dimethylamino)-N-(1-propyltetrahydropyrazolo[3',4':5',6']pyrrolo[3',4-d]pyrimidin]-3(2H)-one derivatives are likely to emerge as cornerstone compounds in future pharmacological landscapes.